Cas no 167167-28-4 (methyl 5-acetyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-acetyl-1H-pyrrole-2-carboxylate
• CAS No: 167167-28-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD12402321
• CID: 110875
• PubChem ID: 10725749
• Update Time: 2025-04-18

methyl 5-acetyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 5-acetyl-, methyl ester
• methyl 5-acetyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 5-acetyl-, methyl ester (9CI)
• methyl5-acetyl-1H-pyrrole-2-carboxylate
• SCHEMBL13804463
• AKOS024254494
• SB63245
• CS-0239740
• EN300-218345
• 167167-28-4

• MDL： MFCD12402321
• Inchi： 1S/C8H9NO3/c1-5(10)6-3-4-7(9-6)8(11)12-2/h3-4,9H,1-2H3
• InChI Key： UTWIJBZMBZBCEV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C)=O)N1)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 330.2±27.0 °C at 760 mmHg
• Flash Point: 153.5±23.7 °C
• PSA: 59.16
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-acetyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones